Cas no 6623-87-6 (1,2,4-Triazine-6-carboxamide,2,3,4,5-tetrahydro-2-methyl-5-oxo-3-thioxo-)

• Product Name: 1,2,4-Triazine-6-carboxamide,2,3,4,5-tetrahydro-2-methyl-5-oxo-3-thioxo-
• CAS No: 6623-87-6
• MF: C₅H₆N₄O₂S
• MW: 186.191738605499
• CID: 511870
• PubChem ID: 3687854
• Update Time: 2025-04-19

1,2,4-Triazine-6-carboxamide,2,3,4,5-tetrahydro-2-methyl-5-oxo-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-6-carboxamide,2,3,4,5-tetrahydro-2-methyl-5-oxo-3-thioxo-
• 2-methyl-5-oxo-3-sulfanylidene-1,2,4-triazine-6-carboxamide
• 1,2,4-Triazine-6-carboxamide,2,3,4,5-tetrahydro-2-methyl-5-oxo-3-thioxo
• 2-Methyl-5-oxo-3-thioxo-2,3,4,5-tetrahydro-as-triazin-6-carboxamid
• 6623-87-6
• NSC55458
• 2-Methyl-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxamide
• NSC-55458
• DTXSID40395063

• Inchi： 1S/C5H6N4O2S/c1-9-5(12)7-4(11)2(8-9)3(6)10/h1H3,(H2,6,10)(H,7,11,12)
• InChI Key： HYJLNWNEPCVDGQ-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C(N)=O)=NN1C)=O

Computed Properties

• Exact Mass: 186.02100
• Monoisotopic Mass: 186.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.79
• Refractive Index: 1.786
• PSA: 125.86000
• LogP: -0.36290